Cas no 1443340-41-7 (1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1443340-41-7
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• MDL: MFCD22372868
• CID: 5190052
• Update Time: 2026-03-05

1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol

• MDL： MFCD22372868
• Inchi： 1S/C12H17FO2/c1-8(2)7-15-12-5-4-10(9(3)14)6-11(12)13/h4-6,8-9,14H,7H2,1-3H3
• InChI Key： OVUZQCXCWKWWMO-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OCC(C)C)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol

Introduction to 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1443340-41-7)

1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol, identified by its Chemical Abstracts Service (CAS) number 1443340-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a phenyl ring substituted with both a fluorine atom and an isobutoxy group, which endows it with unique physicochemical properties and potential biological activities. The presence of the hydroxyl (-OH) functional group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural motif of 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol is particularly intriguing due to the combination of fluorine and isobutoxy substituents on the aromatic ring. Fluorine atoms are well-known for their ability to modulate the metabolic stability, lipophilicity, and binding affinity of drug molecules. In contrast, the isobutoxy group introduces steric bulk and lipophilicity, which can influence both the pharmacokinetic profile and the interaction with biological targets. These features make this compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. The fluorine atom can enhance the binding affinity of a molecule to its target protein by increasing its metabolic stability and reducing its susceptibility to enzymatic degradation. Additionally, fluorine substitution can alter the electronic properties of the aromatic ring, leading to changes in receptor binding and signaling pathways. For instance, studies have shown that fluorinated phenyl rings can exhibit potent activity as serotonin receptor modulators, which has implications for the treatment of neurological disorders such as depression and anxiety.

The isobutoxy group in 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol contributes to its lipophilicity, which is a critical factor in determining oral bioavailability and tissue distribution. Lipophilic molecules tend to cross cell membranes more easily, which can enhance their therapeutic efficacy. However, excessive lipophilicity can also lead to off-target effects and increased toxicity. Therefore, optimizing the balance between lipophilicity and hydrophilicity is essential for developing safe and effective drugs.

One of the most compelling aspects of 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol is its potential as a building block for more complex pharmacophores. The hydroxyl group provides a site for further functionalization through esterification, etherification, or other chemical transformations. This flexibility allows medicinal chemists to explore diverse structural modifications aimed at improving potency, selectivity, and pharmacokinetic properties. For example, derivatives of this compound could be designed to target specific enzymes or receptors involved in metabolic diseases or cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of molecules like 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol for potential therapeutic applications. These computational approaches have already been instrumental in identifying lead compounds for various diseases, including inflammatory disorders, neurodegenerative conditions, and infectious diseases.

The synthesis of 1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol presents unique challenges due to the need for precise functional group manipulation on an aromatic ring. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to achieve higher yields and purities with greater efficiency. These advancements are crucial for ensuring that sufficient quantities of this compound are available for preclinical and clinical studies.

In conclusion,1-[3-fluoro-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1443340-41-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a fluorine-substituted phenyl ring with an isobutoxy group—make it a versatile intermediate for developing novel therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.